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Compound of Interest

Compound Name: 4-Bromo-2-methylbenzotrifluoride

Cat. No.: B1520628

In the landscape of contemporary drug discovery, agrochemical development, and materials
science, fluorinated organic compounds have established themselves as indispensable tools.
The strategic incorporation of fluorine atoms into molecular scaffolds can profoundly influence a
compound's physicochemical and biological properties. This often leads to enhanced metabolic
stability, increased lipophilicity, and improved binding affinity to biological targets.[1][2] Within
this context, 4-Bromo-2-methylbenzotrifluoride emerges as a key building block, offering a
unique combination of reactive sites and property-modulating functional groups.

This guide provides an in-depth technical overview of 4-Bromo-2-methylbenzotrifluoride,
covering its core properties, synthesis, and applications, with a particular focus on its utility for
researchers and professionals in drug development.

Core Physicochemical & Structural Data

4-Bromo-2-methylbenzotrifluoride, with the CAS number 936092-88-5, is a substituted
aromatic compound.[3] The presence of a bromine atom, a methyl group, and a trifluoromethyl
group on the benzene ring provides a versatile platform for a variety of chemical
transformations.
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Property Value Source
CAS Number 936092-88-5 [3]
Molecular Formula CsHeBrFs [3]
Molecular Weight 239.03 g/mol [3]
Appearance Solid [4]
Boiling Point 193.7+35.0 °C (Predicted) [5]
Density 1.538+0.06 g/cm3 (Predicted) [5]
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Synthesis Strategies: A Mechanistic Perspective

The synthesis of substituted benzotrifluorides often involves multi-step processes. While
specific synthesis routes for 4-Bromo-2-methylbenzotrifluoride are not extensively detailed in
the provided search results, a general understanding can be derived from the synthesis of
related compounds. A plausible synthetic pathway could involve the bromination of 2-
methylbenzotrifluoride. The directing effects of the methyl and trifluoromethyl groups would be
key in achieving the desired regioselectivity.

A related patent for the preparation of m-Bromo-benzotrifluorides describes the bromination of
a substituted benzotrichloride followed by fluorination.[6] Another synthetic approach for a
related compound, 4-bromo-2-nitrobenzotrifluoride, involves a four-step process of nitration,
ammoniation, bromination, and deamination starting from m-chlorobenzotrifluoride.[7]

Applications in Drug Discovery and Beyond

The true value of 4-Bromo-2-methylbenzotrifluoride lies in its application as a versatile
intermediate in the synthesis of complex organic molecules.

Pharmaceutical Synthesis
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The trifluoromethyl group is a common feature in many modern pharmaceuticals due to its
ability to enhance metabolic stability and cell permeability.[1][8] The bromine atom on the
aromatic ring of 4-Bromo-2-methylbenzotrifluoride serves as a convenient handle for various
cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings.[8][9]
These reactions are fundamental in the construction of the carbon-carbon and carbon-nitrogen
bonds that form the backbones of many drug molecules.

The unique substitution pattern of this compound makes it a valuable precursor for creating
novel drug candidates with potentially enhanced biological activity.[10] For instance, similar
fluorinated building blocks are crucial in the development of kinase inhibitors and central
nervous system (CNS) drugs.[9]

Agrochemical Development

Similar to its role in pharmaceuticals, 4-Bromo-2-methylbenzotrifluoride is a valuable
intermediate in the synthesis of advanced agrochemicals.[10] The trifluoromethyl group can
confer increased efficacy and stability to pesticides, herbicides, and fungicides.[1][2]

Materials Science

Fluorinated aromatic compounds are also utilized in the development of advanced polymers
and specialty materials. The incorporation of fluorine can enhance thermal stability, chemical
resistance, and other desirable properties of materials.[2]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon
bonds. The following is a representative protocol for the coupling of an aryl bromide, such as 4-
Bromo-2-methylbenzotrifluoride, with an arylboronic acid.

Objective: To synthesize a biaryl compound from 4-Bromo-2-methylbenzotrifluoride and a
selected arylboronic acid.

Materials:

e 4-Bromo-2-methylbenzotrifluoride
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Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware and work-up reagents

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-Bromo-2-methylbenzotrifluoride (1.0
eq), the arylboronic acid (1.2 eq), and the base (2.0 eq).

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15
minutes.

Solvent and Catalyst Addition: Add the solvent mixture and the palladium catalyst under the
inert atmosphere.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir
until the reaction is complete (monitored by TLC or GC-MS).

Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract with
an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column
chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Strategic Importance of Fluorinated
Building Blocks in Modern Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1520628#4-bromo-2-methylbenzotrifluoride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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